Cas no 1806776-12-4 (2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine)

• Product Name: 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine
• CAS No: 1806776-12-4
• MF: C₇H₄F₅NO
• MW: 213.104779243469
• CID: 4918672
• Update Time: 2025-06-14

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine Chemical and Physical Properties

Names and Identifiers

• 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine

• Inchi： 1S/C7H4F5NO/c8-6(9)5-4(7(10,11)12)1-3(14)2-13-5/h1-2,6,14H
• InChI Key： CSLOIARNQADJPY-UHFFFAOYSA-N
• SMILES： FC(C1=CC(=CN=C1C(F)F)O)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 195
• XLogP3: 2
• Topological Polar Surface Area: 33.1

Additional information on 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine

Research Brief on 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1806776-12-4)

2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1806776-12-4) is a fluorinated pyridine derivative that has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This compound, characterized by its unique trifluoromethyl and difluoromethyl substituents, exhibits promising potential as a building block for the development of novel bioactive molecules. Recent studies have explored its applications in drug discovery, particularly in the design of enzyme inhibitors and agrochemicals, owing to its ability to modulate molecular interactions and enhance metabolic stability.

In a 2023 study published in the Journal of Medicinal Chemistry, researchers investigated the synthetic utility of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine as a key intermediate in the development of kinase inhibitors. The study highlighted the compound's role in improving binding affinity and selectivity toward target proteins, attributed to the electron-withdrawing effects of the fluorine atoms. Additionally, the hydroxyl group at the 5-position was found to facilitate further functionalization, enabling the creation of diverse derivatives with tailored pharmacological properties.

Another notable application of this compound was reported in a 2024 ACS Chemical Biology article, where it was incorporated into the structure of a novel herbicide. The study demonstrated that the fluorinated pyridine core significantly enhanced the herbicidal activity by interfering with plant amino acid biosynthesis pathways. The researchers also noted the compound's favorable environmental profile, as it exhibited lower toxicity toward non-target organisms compared to conventional herbicides.

Ongoing research is further exploring the potential of 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine in the development of antiviral agents. Preliminary results from a collaborative study between academic and industrial partners suggest that derivatives of this compound exhibit inhibitory activity against RNA-dependent RNA polymerases, making them promising candidates for the treatment of viral infections such as influenza and SARS-CoV-2. These findings underscore the versatility of this fluorinated pyridine scaffold in addressing unmet medical needs.

In conclusion, 2-(Difluoromethyl)-5-hydroxy-3-(trifluoromethyl)pyridine (CAS: 1806776-12-4) represents a valuable chemical entity with broad applications in drug discovery and agrochemical development. Its unique structural features and demonstrated bioactivity make it a focal point for future research aimed at optimizing its therapeutic and agricultural potential. Continued exploration of this compound and its derivatives is expected to yield innovative solutions to current challenges in chemical biology and medicine.